N-(4-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide
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Description
N-(4-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Analysis and Biosensors
Research highlights the importance of accurate detection methods for compounds like acrylamide, which shares chemical relevance due to its amide group, similar to the compound . Biosensors offer a rapid, sensitive, and specific means for detecting such compounds, indicating a potential area of application for related chemical structures in food safety and environmental monitoring (Pundir, Yadav, & Chhillar, 2019).
Drug Discovery and Pharmacology
The synthesis, pharmacokinetics, and toxicology of novel psychoactive substances (NPS) illustrate the ongoing need to understand the health impacts of chemically novel compounds. Research into compounds like 2C-B and 4-fluoroamphetamine sheds light on how new substances are evaluated for therapeutic potential or regulatory control, offering a framework that could be relevant for assessing the effects and applications of new chemical entities (Nugteren-van Lonkhuyzen, Van Riel, Brunt, & Hondebrink, 2015).
Environmental Toxicology
Investigations into the environmental impact and toxicology of herbicides like 2,4-D demonstrate the critical nature of understanding chemical compounds' behavior in ecosystems. Such research emphasizes the importance of studying the toxicological profiles and environmental fate of synthetic compounds, which could be applied to similar chemical structures to ensure safety and compliance with environmental standards (Zuanazzi, Ghisi, & Oliveira, 2020).
Molecular Imaging in Drug Action
Molecular and functional imaging studies, particularly those involving psychedelic drugs, highlight the complex interactions between chemical compounds and biological systems. Understanding the binding affinity, receptor interactions, and brain permeability of hallucinogenic compounds provides insight into their therapeutic potential and neurological effects, suggesting a research area for novel compounds with central nervous system activity (Cumming, Scheidegger, Dornbierer, Palner, Quednow, & Martin-Soelch, 2021).
Properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-11-5-6-12(2)17(9-11)22-14(4)18(21)20-16-8-7-15(19)10-13(16)3/h5-10,14H,19H2,1-4H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYGCLBYZWKCWMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC(C)C(=O)NC2=C(C=C(C=C2)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.